Cas no 98430-04-7 (2,3,5-Trimethylmorpholine)

• Product Name: 2,3,5-Trimethylmorpholine
• CAS No: 98430-04-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6631397
• PubChem ID: 12394013
• Update Time: 2024-01-04

2,3,5-Trimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-trimethylmorpholine
• AKOS006356938
• 98430-04-7
• F18841
• SCHEMBL3985658
• Morpholine, 2,3,5-trimethyl-
• 2,3,5-Trimethylmorpholine

• Inchi： 1S/C7H15NO/c1-5-4-9-7(3)6(2)8-5/h5-8H,4H2,1-3H3
• InChI Key： XDAMZGXFTHZDFD-UHFFFAOYSA-N
• SMILES： O1CC(C)NC(C)C1C

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.841±0.06 g/cm3(Predicted)
• Melting Point: 160-164 °C
• Boiling Point: 165.1±15.0 °C(Predicted)
• pka: 9.13±0.70(Predicted)